[2-(Azepan-1-yl)-2-oxoethyl] (E)-3-(2-chloropyridin-4-yl)prop-2-enoate

• IUPAC Name: [2-(azepan-1-yl)-2-oxoethyl] (E)-3-(2-chloropyridin-4-yl)prop-2-enoate
• InChI: InChI=1S/C16H19ClN2O3/c17-14-11-13(7-8-18-14)5-6-16(21)22-12-15(20)19-9-3-1-2-4-10-19/h5-8,11H,1-4,9-10,12H2/b6-5+
• InChI Key: XVZQANWVZHTOAU-AATRIKPKSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)COC(=O)C=CC2=CC(=NC=C2)Cl
• Isomeric SMILES: C1CCCN(CC1)C(=O)COC(=O)/C=C/C2=CC(=NC=C2)Cl
• Molecular Formula: C16H19ClN2O3
• Molecular Weight: 322.78 g/mol

Description

[2-(Azepan-1-yl)-2-oxoethyl] (E)-3-(2-chloropyridin-4-yl)prop-2-enoate, also known as ACPP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Chemistry and Synthesis

This compound is involved in chemical synthesis and the study of chemical reactions, particularly in the formation of heterocyclic compounds. For instance, studies have explored the palladium-catalyzed C–H arylation of thioamides to achieve enantioselective α-functionalization of amines, including azepanes, which are pivotal in drug discovery and the development of bioactive compounds (Jain et al., 2016). This showcases the compound's relevance in synthesizing complex molecules with potential therapeutic applications.

Environmental Science

In environmental science, the degradation and transformation of related compounds, especially in water treatment processes, have been studied. For example, the degradation of azamethiphos and dimethoate using chlorine dioxide during water treatment highlights the potential for using related compounds in understanding pesticide degradation mechanisms and their environmental impacts (Pergal et al., 2020). This research contributes to improving pesticide removal processes from water, underscoring the environmental relevance of studying such compounds.